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Introduction

Tantalum-180 (18°Ta) is a naturally occurring isotope of tantalum, notable for its existence in
two states: a radioactive ground state (18°Ta) and a metastable isomer (1¥°mTa) that is
observationally stable.[1][2] The ground state has a short half-life of 8.154 hours, while the
metastable isomer has a half-life exceeding 1.2 x 10*° years.[1][3] Natural tantalum consists of
99.988% Tantalum-181 and 0.012% Tantalum-180m.[2][4] Due to the extremely long half-life of
180mTa, its decay has never been experimentally observed, making its radiological hazard
negligible.[5] Therefore, the handling and safety protocols for tantalum samples in a research
setting are primarily dictated by the chemical and physical properties of tantalum metal and its
compounds, rather than radiological concerns.

Application Notes

The primary interest in 89mTa for researchers lies in fundamental nuclear physics and
astrophysics. Its extreme stability, despite being in an excited state, provides a unique system
for studying nuclear structure and decay mechanisms.[5] Experiments designed to detect the
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elusive decay of 18mTa are ongoing and contribute to our understanding of nuclear isomerism

and may provide insights into phenomena such as dark matter.[5][6]

Quantitative Data

The following tables summarize the key properties of Tantalum-180 and its metastable isomer.

Table 1: Nuclear Properties of Tantalum-180 Isotopes

Property Tantalum-180 (*8°Ta) Tantalum-180m (*8°mTa)
Natural Abundance Synthetic 0.012%[2][4]
Half-life 8.154 hours[3] > 1.2 x 10%° years[1]

Electron Capture (EC) to 18Hf

Predicted: B~ to 18°W, EC to

Decay Modes (85%), Beta Decay () to 180Hf, Isomeric Transition (IT)
180\\/ (15%)[3] to 18°Ta[7]
Spin and Parity 1+[3] 9-[8]

Table 2: General Safety Information for Tantalum
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o Recommended
Hazard Description .
Precautions

Tantalum dust can be irritating ] )
) ] Use in a well-ventilated area.
Chemical to the eyes and respiratory

Wear appropriate PPE.
tract.[9][10] PPIOP

Fine tantalum powder is ] )
) Avoid creating dust. Store
Physical flammable and can form o
) ) o away from ignition sources.
explosive mixtures in air.[9]

The radioactivity of 18°mTa is

extremely low and has never No specific radiological
been observed.[5] Tantalum precautions are required for
Radiological ores may contain naturally purified tantalum samples. For

occurring radioactive materials raw materials, follow NORM
(NORM) like thorium and guidelines if applicable.

uranium.[11]

Experimental Protocols
Protocol 1: General Laboratory Handling of Tantalum
Samples

This protocol outlines the safe handling of solid and powdered tantalum samples in a typical
laboratory setting.

1. Personal Protective Equipment (PPE):

e Wear a standard laboratory coat, closed-toed shoes, and safety glasses.[12]
e Wear nitrile or latex gloves to prevent skin contact.[12][13]
« If handling fine powders or creating dust, use a NIOSH-approved respirator.[9][14]

2. Engineering Controls:

» Handle tantalum powders in a fume hood or a glove box to minimize inhalation risk.[15]
» Use local exhaust ventilation when machining or grinding solid tantalum.

3. Handling Procedures:
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e Avoid the generation of dust.[9]

» For solid samples, be aware of sharp edges.

o For powdered samples, use spark-proof tools and avoid contact with ignition sources.

o Clean work areas with a HEPA-filtered vacuum cleaner; do not use compressed air to blow
dust.[10]

4., Storage:

» Store tantalum samples in a cool, dry, and well-ventilated area.[9]
» Store tantalum powder away from oxidizing agents and heat sources.[10]

5. Disposal:

» Dispose of tantalum waste in accordance with local, state, and federal regulations.[10]

Protocol 2: Experimental Search for Tantalum-180m
Decay

This section describes the general methodology employed in experiments designed to detect
the decay of 1¥°mTa, such as the Majorana Demonstrator experiment.[16][17]

1. Objective:
» To measure the radioactive decay of 1¥°mTa and determine its half-life and decay channels.
2. Materials:

o High-purity tantalum sample, often in the form of discs.[18]

o High-purity germanium (HPGe) detectors for sensitive gamma-ray spectroscopy.[18][19]

» Ultra-low background shielding to reduce interference from cosmic rays and other
environmental radiation sources. This often involves locating the experiment deep
underground.[16][18]

3. Methodology:

e The tantalum sample is placed in close proximity to the HPGe detectors.
e The entire setup is enclosed in a multi-layered shield, typically made of lead and copper.
e The detectors are operated for an extended period (months to years) to collect data.
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» The energy spectra from the detectors are analyzed for characteristic peaks that would
signify the decay of 18mTa. The expected signatures are gamma rays or X-rays following
beta decay or electron capture.[8]

4. Data Analysis:

o The collected spectra are compared with background spectra to identify any excess counts
at energies corresponding to the predicted decay products of ¥°mTa.

« Statistical methods are used to set a lower limit on the half-life of 1¥8°mTa if no decay is
observed.

Visualizations
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Caption: Predicted decay pathways of Tantalum-180m.
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Workflow for Safe Handling of Tantalum Samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222186#protocols-for-handling-and-safety-of-
tantalum-180-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1222186#protocols-for-handling-and-safety-of-tantalum-180-samples
https://www.benchchem.com/product/b1222186#protocols-for-handling-and-safety-of-tantalum-180-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

